Cas no 2962-90-5 (Benzo[g]pteridine-2,4(1H,3H)-dione,1,3-dimethyl-)
2962-90-5 structure
Product Name:Benzo[g]pteridine-2,4(1H,3H)-dione,1,3-dimethyl-
CAS No:2962-90-5
MF:C12H10N4O2
MW:242.23340177536
CID:275025
PubChem ID:137780
Update Time:2025-04-19
Benzo[g]pteridine-2,4(1H,3H)-dione,1,3-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzo[g]pteridine-2,4(1H,3H)-dione,1,3-dimethyl-
- 1,3-dimethylbenzo[g]pteridine-2,4-dione
- 1,3-Dimethyl-1H-benzo[g]pteridin-2,4-dion
- 1,3-dimethyl-1H-benzo[g]pteridine-2,4-dione
- 1,3-Dimethylalloxazine
- AC1L3BCS
- Alloxazine, 1,3-dimethyl-
- Alloxazine,3-dimethyl-
- NSC120807
- Oprea1_108056
- Oprea1_504199
- SureCN3668402
- HMS2681F04
- MLS000856066
- SMR000282811
- NSC-120807
- 2962-90-5
- SCHEMBL3668402
- CHEMBL1452698
- 6GD3Q8LVS8
- Opera_ID_1062
- DTXSID20183804
- Benzo(g)pteridine-2,4(1H,3H)-dione, 1,3-dimethyl-
- NCGC00245183-01
- AKOS015904932
- Benzo[g]pteridine-2,4(1H,3H)-dione, 1,3-dimethyl-
- TQP1689
- Cambridge id 5482629
- 1,3-dimethylbenzo[g]pteridine-2,4(1H,3H)-dione
- NSC 120807
- Benzo[g]pteridine-2,3H)-dione, 1,3-dimethyl-
-
- Inchi: 1S/C12H10N4O2/c1-15-10-9(11(17)16(2)12(15)18)13-7-5-3-4-6-8(7)14-10/h3-6H,1-2H3
- InChI Key: YEMGIXHLCZYUPK-UHFFFAOYSA-N
- SMILES: O=C1N(C)C(C2C(=NC3C=CC=CC=3N=2)N1C)=O
Computed Properties
- Exact Mass: 242.0805
- Monoisotopic Mass: 242.08
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 386
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 66.4Ų
Experimental Properties
- Density: 1.408
- Boiling Point: 436°Cat760mmHg
- Flash Point: 217.5°C
- Refractive Index: 1.675
- PSA: 66.4
- LogP: 0.18040
Benzo[g]pteridine-2,4(1H,3H)-dione,1,3-dimethyl- Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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